Cas no 90841-62-6 (ethyl 2-(2-bromophenoxy)acetate)

ethyl 2-(2-bromophenoxy)acetate structure
90841-62-6 structure
Product Name:ethyl 2-(2-bromophenoxy)acetate
CAS No:90841-62-6
MF:C10H11BrO3
MW:259.096542596817
MDL:MFCD03419385
CID:3031521
PubChem ID:3310995
Update Time:2025-04-21

ethyl 2-(2-bromophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-bromophenoxy)acetate
    • STK439778
    • SY123937
    • EN300-160299
    • ethyl(2-bromophenoxy)acetate
    • DB-170970
    • MFCD03419385
    • Z54734129
    • W13466
    • (2-Bromo-phenoxy)-acetic acid, ethyl ester
    • ethyl2-(2-bromophenoxy)acetate
    • CS-0213357
    • SCHEMBL11820397
    • ethyl 2-(2-bromophenoxyl)acetate
    • AS-65966
    • Acetic acid, (2-bromophenoxy)-, ethyl ester
    • ethyl (2-bromophenoxy)acetate
    • 90841-62-6
    • AKOS003329710
    • QDA84162
    • 993-337-6
    • MDL: MFCD03419385
    • Inchi: 1S/C10H11BrO3/c1-2-13-10(12)7-14-9-6-4-3-5-8(9)11/h3-6H,2,7H2,1H3
    • InChI Key: SXAYUOHZYFAJHK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1OCC(=O)OCC

Computed Properties

  • Exact Mass: 257.989
  • Monoisotopic Mass: 257.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

ethyl 2-(2-bromophenoxy)acetate Pricemore >>

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